Cas no 1805290-58-7 (Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate
• CAS No: 1805290-58-7
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4881998
• Update Time: 2025-06-09

Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate

• Inchi： 1S/C9H7F3INO2/c1-16-7(15)3-5-8(9(11)12)4(13)2-6(10)14-5/h2,9H,3H2,1H3
• InChI Key： FLBFNSSHEFTIGC-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(CC(=O)OC)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate

Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate (CAS No. 1805290-58-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate, identified by its CAS number 1805290-58-7, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its versatile applications in the development of novel therapeutic agents. The presence of both fluoro and iodo substituents, alongside a difluoromethyl group, makes it a particularly interesting molecule for medicinal chemists seeking to enhance the pharmacological properties of their candidates.

The structural composition of Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate imparts several advantageous characteristics that are critical in drug design. The difluoromethyl group, for instance, is well-known for its ability to improve metabolic stability and binding affinity to biological targets. This moiety has been extensively studied and incorporated into various drug molecules, demonstrating its efficacy in enhancing pharmacokinetic profiles. Similarly, the fluoro substituents contribute to lipophilicity and can modulate receptor interactions, further optimizing drug efficacy.

The iodo atom in the molecule serves as a versatile handle for further functionalization through cross-coupling reactions. Palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Stille couplings, are particularly useful for introducing diverse structural motifs into the molecule. These reactions allow for the seamless integration of aryl or vinyl groups, enabling the synthesis of complex heterocyclic compounds that exhibit improved pharmacological activity.

In recent years, Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate has been employed in the synthesis of several promising drug candidates. One notable area of research involves its use in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of fluoro and iodine substituents in this compound facilitates the creation of potent inhibitors that target specific kinases involved in disease pathways. For instance, studies have demonstrated its utility in generating inhibitors that selectively inhibit tyrosine kinases, thereby reducing off-target effects and improving therapeutic outcomes.

The compound has also found applications in the design of antiviral agents. The unique electronic properties conferred by the fluoro and difluoromethyl groups enable precise modulation of viral protease inhibition. By leveraging cross-coupling reactions to introduce additional functional groups, researchers have been able to develop novel antiviral molecules with enhanced potency and reduced resistance profiles. These advancements underscore the importance of Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate as a building block in antiviral drug discovery.

Another emerging application of this compound is in the field of neurodegenerative disease research. The structural features of Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate make it an excellent candidate for developing small-molecule modulators of neural pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. Recent studies have highlighted its potential in inhibiting beta-secretase enzymes, which are implicated in the pathogenesis of Alzheimer's disease. The ability to fine-tune the pharmacological properties of these modulators through structural modifications offers hope for developing more effective treatments for these debilitating conditions.

The synthetic utility of Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate extends beyond its applications in drug development. It serves as a valuable scaffold for exploring new synthetic methodologies and developing novel catalysts. For example, researchers have utilized this compound to investigate the effects of different reaction conditions on cross-coupling efficiencies, leading to optimized protocols that can be applied to other challenging substrates. Such advancements not only enhance synthetic accessibility but also contribute to the broader understanding of organic transformations.

In conclusion, Methyl 3-(difluoromethyl)-6-fluoro-4-iodopyridine-2-acetate (CAS No. 1805290-58-7) is a multifaceted intermediate with significant implications in pharmaceutical synthesis. Its unique structural features enable diverse applications across multiple therapeutic areas, including oncology, virology, and neurology. As research continues to uncover new synthetic possibilities and pharmacological targets, this compound is poised to remain a cornerstone in the development of next-generation therapeutics.